(Butan-2-yl)[1-(3-methoxyphenyl)ethyl]amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• SMILES: CCC(C)NC(C)C1=CC(=CC=C1)OC
• InChI: InChI=1S/C13H21NO/c1-5-10(2)14-11(3)12-7-6-8-13(9-12)15-4/h6-11,14H,5H2,1-4H3
• InChIKey: LRLGCYMZOOBLBS-UHFFFAOYSA-N

Technical Profile & Procurement

(Butan-2-yl)[1-(3-methoxyphenyl)ethyl]amine (CAS 1019605-30-1) is a secondary amine characterized by a sec-butyl group and a 1-(3-methoxyphenyl)ethyl moiety . It belongs to the class of substituted phenethylamines and is primarily utilized as a research intermediate or building block in organic synthesis . Basic physicochemical data, including computed logP and purity specifications, are available from commercial suppliers; however, peer-reviewed pharmacological or industrial performance data are absent in the open literature [1]. Consequently, selection of this compound over analogs must rely on structural and property inferences rather than empirical comparative data.

WorkflowOrganic synthesis building block & chiral intermediate

Selection BasisStructure-property inferences (computed logP, H-bond donors, stereochemistry)

Evidence ContextSupplier-reported purity & computed descriptors; no empirical comparative dataPeer-reviewed performance data absent; selection requires structural reasoning

• [1] PubChem. (n.d.). (Butan-2-yl)[1-(3-methoxyphenyl)ethyl]amine. Substance ID 176249021 (Legacy Record). View Source

Analog Substitution Risks

Substituting (Butan-2-yl)[1-(3-methoxyphenyl)ethyl]amine with seemingly similar in-class compounds—such as its primary amine precursor or regioisomers—risks undermining experimental integrity due to marked differences in lipophilicity, hydrogen-bonding capacity, and stereochemical complexity . These physicochemical properties directly influence solubility, membrane permeability, and target engagement in biological assays or material science applications [1]. Without direct comparative data, any substitution should be approached with caution, as even minor structural alterations can lead to divergent behavior in complex systems [2]. The following evidence, though limited in empirical scope, highlights quantifiable differentiators that inform procurement decisions.

Lipophilicity profile differsThe computed logP is substantially higher than the primary amine analog, altering passive permeability and distribution assumptions.

H-bond donor count mismatchTarget has one donor vs two in the analog; this may reduce aqueous solubility and shift membrane transport behavior.

Stereochemical complexity not interchangeableTwo chiral centers introduce diastereomeric diversity absent in the single-center analog, impacting chiral resolution and recognition studies.

• [1] PubChem. (n.d.). (S)-1-(3-methoxyphenyl)ethylamine. Compound Summary. CID 6993310. View Source
• [2] Arnott, J. A., & Planey, S. L. (2012). The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 7(10), 863–875. View Source

Key Differentiators vs. Analogs

Lipophilicity Advantage

The target compound exhibits a computed logP of 3.09–3.14, compared to a logP of 1.6 for its primary amine analog, 1-(3-methoxyphenyl)ethylamine [1]. This approximate 100-fold increase in predicted octanol-water partition coefficient (ΔlogP ≈ 1.5) indicates significantly higher lipophilicity, which may enhance passive membrane diffusion and blood-brain barrier penetration in biological models [2].

Lipophilicity (logP)

Class-level

ΔlogP ≈ +1.5

Supports permeability-focused study design

Target 3.09–3.14 vs analog 1.6; computed, no experimental data

Evidence Dimension	Computed octanol-water partition coefficient (logP)
Target Compound Data	3.09 (Fluorochem) / 3.14 (Leyan)
Comparator Or Baseline	1-(3-Methoxyphenyl)ethylamine (primary amine): 1.6 (PubChem XLogP3)
Quantified Difference	ΔlogP ≈ +1.5
Conditions	Predicted values from computational algorithms (no experimental data available)

Why This Matters

Higher lipophilicity is a key driver of passive membrane permeability, making this compound a candidate for applications requiring increased cellular or tissue uptake.

• [1] PubChem. (n.d.). (S)-1-(3-methoxyphenyl)ethylamine. Compound Summary. CID 6993310. View Source
• [2] Arnott, J. A., & Planey, S. L. (2012). The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 7(10), 863–875. View Source

Hydrogen-Bond Donor Reduction

The target compound contains only one hydrogen-bond donor (the secondary amine nitrogen), whereas the primary amine analog possesses two [1]. A lower hydrogen-bond donor count is associated with improved membrane permeability and reduced aqueous solubility, a trade-off that can be advantageous in scenarios where passive diffusion is prioritized [2].

H-bond donors

Class-level

1 donor

vs 2 in analog

Fewer donors may favor passive diffusion over aqueous solubility

Structural analysis; no experimental measurement

Evidence Dimension	Number of hydrogen-bond donors
Target Compound Data	1
Comparator Or Baseline	1-(3-Methoxyphenyl)ethylamine (primary amine): 2
Quantified Difference	Decrease of 1 H-bond donor
Conditions	Structural analysis; no experimental measurement provided

Why This Matters

Fewer hydrogen-bond donors can reduce desolvation penalties and enhance passive membrane crossing, influencing compound distribution in biological assays.

• [1] PubChem. (n.d.). (S)-1-(3-methoxyphenyl)ethylamine. Compound Summary. CID 6993310. View Source
• [2] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. View Source

Stereochemical Complexity

The target compound possesses two stereogenic centers (at the sec-butyl and 1-(3-methoxyphenyl)ethyl carbons), giving rise to diastereomeric mixtures . In contrast, the primary amine analog and many N-alkyl derivatives contain only a single chiral center [1]. This increased stereochemical complexity may be leveraged in asymmetric synthesis or chiral resolution studies, where diastereomeric interactions can influence reaction outcomes or biological recognition [2].

Stereogenic centers

Class-level

2 (racemic)

Diastereomeric diversity for chiral resolution or asymmetric synthesis

Racemic mixture at both centers; no resolution data

Evidence Dimension	Number of stereogenic centers
Target Compound Data	2 (racemic mixture at both centers)
Comparator Or Baseline	1-(3-Methoxyphenyl)ethylamine (primary amine): 1
Quantified Difference	Double the number of chiral centers
Conditions	Structural analysis based on canonical SMILES; no experimental resolution data available

Why This Matters

The presence of multiple chiral centers introduces diastereomeric diversity, offering potential advantages in stereoselective applications or chiral method development.

• [1] PubChem. (n.d.). (S)-1-(3-methoxyphenyl)ethylamine. Compound Summary. CID 6993310. View Source
• [2] Brooks, W. H., Guida, W. C., & Daniel, K. G. (2011). The significance of chirality in drug design and development. Current Topics in Medicinal Chemistry, 11(7), 760–770. View Source

Research Applications

Membrane Permeability Studies

Given its computed logP of ~3.1—significantly higher than the primary amine precursor (logP ~1.6)—this compound may serve as a tool in permeability assays (e.g., PAMPA, Caco-2) to investigate the impact of N-alkyl substitution on passive diffusion . Researchers studying structure-permeability relationships in phenethylamine derivatives may find the target compound a useful comparator.

Chiral Method Development

The presence of two chiral centers (sec-butyl and 1-(3-methoxyphenyl)ethyl) in a racemic mixture provides a platform for developing chiral separation methods or studying diastereomeric interactions [1]. This compound can be employed as a model substrate in asymmetric catalysis or as a probe in stereochemical recognition studies.

Organic Synthesis Building Block

As a secondary amine with moderate lipophilicity and defined purity (≥95% per vendor specifications), this compound is suitable for use as a building block in the synthesis of more complex molecules . Its sec-butyl and 3-methoxyphenyl groups offer distinct steric and electronic environments, making it a candidate for exploring novel chemical space in medicinal chemistry campaigns.

Application

Selection Property

Validation Focus

Membrane Permeability Studies

Computed lipophilicity differential

Permeability assay correlation (PAMPA, Caco-2)

Chiral Method Development

Diastereomeric diversity (two chiral centers)

Chiral separation efficiency & method robustness

Organic Synthesis Building Block

Secondary amine reactivity & vendor-reported purity

Synthetic compatibility & yield assessment

• [1] PubChem. (n.d.). (Butan-2-yl)[1-(3-methoxyphenyl)ethyl]amine. Substance ID 176249021 (Legacy Record). View Source